Cas no 145-95-9 (6H-Purine-6-thione,1,2,3,9-tetrahydro-, 3-oxide)
145-95-9 structure
Product Name:6H-Purine-6-thione,1,2,3,9-tetrahydro-, 3-oxide
CAS No:145-95-9
MF:C5H4N4OS
MW:168.176458358765
CID:167788
PubChem ID:3032298
Update Time:2025-04-19
6H-Purine-6-thione,1,2,3,9-tetrahydro-, 3-oxide Chemical and Physical Properties
Names and Identifiers
-
- 6H-Purine-6-thione,1,2,3,9-tetrahydro-, 3-oxide
- 1,7-Dihydro-6-thioxo-6H-purine 3-oxide
- 3-hydroxy-7H-purine-6-thione
- 3-oxy-1,7(9)-dihydro-purine-6-thione
- 6-Mercapto-purin-3-N-oxid
- 6-Mercapto-purin-3-oxid
- 6-Mercaptopurine 3-N-oxide
- 6-Mercaptopurine 3-oxide
- 6-Mercaptopurine oxide
- FDA 0188
- Mercaptopurine 3-N-oxide
- Purin-6-thiol,3-N-oxide
- Purine-6-thiol,3-oxide
- Mercaptopurine-3-N-oxide
- 6-MERCAPTOPURINE-3-N-OXIDE
- Purine-6-thiol, 3-oxide
- 6-mercaptopurine-3-oxide
- Q27265583
- NSC-528013
- WLN: T56 BM DN FN HNJ FO ISH
- NSC528013
- 6H-PURINE-6-THIONE, 1,2,3,9-TETRAHYDRO-, 3-OXIDE
- 6VHR658170
- 6H-Purine-6-thione,7-dihydro-, 3-oxide
- UNII-6VHR658170
- 6H-Purine-6-thione, 1,7-dihydro-, 3-oxide
- 145-95-9
- Purin-6-thiol, 3-N-oxide
- FT-0759722
- NSC 528013
-
- Inchi： 1S/C5H4N4OS/c10-9-2-8-5(11)3-4(9)7-1-6-3/h1-2,10H,(H,6,7)
- InChI Key： KQVFSGYPMZGDGT-UHFFFAOYSA-N
- SMILES： S=C1C2=C(N=CN2)N(C=N1)O
Computed Properties
- Exact Mass: 168.01100
- Monoisotopic Mass: 168.011
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: -0.2
- Topological Polar Surface Area: 96.6Ų
Experimental Properties
- Density: 1.534 (estimate)
- Boiling Point: 583.2°Cat760mmHg
- Flash Point: 306.5°C
- Refractive Index: 1.6390 (estimate)
- PSA: 105.83000
- LogP: 0.67510
6H-Purine-6-thione,1,2,3,9-tetrahydro-, 3-oxide Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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